Cas no 2138275-71-3 (3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid)

• Product Name: 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid
• CAS No: 2138275-71-3
• MF: C₁₀H₈N₂O₂S
• MW: 220.247720718384
• CID: 5907186
• PubChem ID: 165954818
• Update Time: 2025-05-22

3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2138275-71-3
• 3-(3-aminophenyl)-1,2-thiazole-4-carboxylic acid
• EN300-800076
• 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid

• Inchi： 1S/C10H8N2O2S/c11-7-3-1-2-6(4-7)9-8(10(13)14)5-15-12-9/h1-5H,11H2,(H,13,14)
• InChI Key： XDNRITDRANGWHG-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C(C2C=CC=C(C=2)N)=N1

Computed Properties

• Exact Mass: 220.03064868g/mol
• Monoisotopic Mass: 220.03064868g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Additional information on 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid

3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic Acid: A Comprehensive Overview

3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid is a compound with the CAS number 2138275-71-3, representing a unique structure that has garnered attention in various scientific domains. This compound belongs to the class of thiazole derivatives, which are known for their diverse biological activities and applications in pharmaceutical research. The molecule consists of a thiazole ring system, which is a five-membered heterocycle containing sulfur and nitrogen atoms, attached to a carboxylic acid group and a 3-aminophenyl substituent. This combination of functional groups imparts the compound with interesting chemical and biological properties.

Recent studies have highlighted the potential of thiazole derivatives in drug discovery, particularly in the development of anti-inflammatory, antioxidant, and anticancer agents. The presence of the carboxylic acid group in 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid enhances its ability to form hydrogen bonds, which is crucial for its interaction with biological targets. Additionally, the 3-aminophenyl group introduces aromaticity and electron-donating properties, further modulating the compound's reactivity and bioavailability.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Researchers have investigated its ability to inhibit key enzymes involved in cancer cell proliferation and metastasis. For instance, studies have shown that 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid can selectively target cancer cells while sparing healthy cells, making it a potential candidate for targeted therapy. Its mechanism of action involves disrupting mitochondrial function and inducing apoptosis in cancer cells, as demonstrated in vitro and in vivo models.

Another area where this compound has shown potential is in anti-inflammatory research. The thiazole ring system is known to exhibit anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes. Recent findings suggest that 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid can modulate COX activity more effectively than traditional nonsteroidal anti-inflammatory drugs (NSAIDs), offering a novel approach to managing inflammatory diseases with fewer side effects.

The synthesis of 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid involves a multi-step process that combines organic synthesis techniques with advanced purification methods. Researchers have optimized the synthesis pathway to achieve high yields and purity levels, ensuring its suitability for pharmacological studies. The compound's stability under various conditions has also been evaluated, confirming its suitability for long-term storage and use in experimental settings.

In terms of structural characterization, modern analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to confirm the compound's molecular structure. These studies have provided insights into its conformational flexibility and stereochemical properties, which are critical for understanding its interactions with biological systems.

Looking ahead, ongoing research aims to explore the bioavailability and toxicological profile of 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid, which are essential for its transition from preclinical studies to clinical trials. Collaborative efforts between chemists and biologists are also focused on modifying the compound's structure to enhance its pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 3-(3-Aminophenyl)-1,2-thiazole-4-carboxylic acid (CAS No: 2138275-71-3) stands as a remarkable example of how structural diversity in heterocyclic compounds can lead to innovative therapeutic solutions. With its unique combination of functional groups and promising biological activities, this compound continues to be a focal point in drug discovery research.